2-(3,4-Dimethoxyphenyl)benzoic acid

• IUPAC Name: 2-(3,4-dimethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H14O4/c1-18-13-8-7-10(9-14(13)19-2)11-5-3-4-6-12(11)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: YEEOQKNBTLLPHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2C(=O)O)OC
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID60572036
• Molecular Weight: 258.27 g/mol
• CAS RN: 1794-58-7

Description

2-(3,4-Dimethoxyphenyl)benzoic acid is a compound with the CAS Number: 1794-58-7 and a molecular weight of 258.27. Its IUPAC name is 3’,4’-dimethoxy [1,1’-biphenyl]-2-carboxylic acid.

Synthesis Analysis

The synthesis of compounds similar to this compound has been reported in the literature. For instance, a series of new 2-(3,4-dimethoxyphenyl)-1H-benz(or pyrido)azoles were synthesized and evaluated for their anticancer and antimicrobial activities. The cyclization of 1 to benzoxazole derivative 2 was achieved by p-toluenesulfonic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a total of 34 bonds, including 20 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, 1 carboxylic acid (aromatic), 1 hydroxyl group, and 2 ethers (aromatic).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 258.27 g/mol.

Scientific Research Applications

• Crystallography and Molecular Structure Analysis :

  • The study of 2-(di­phenyl­phosphinoyl)­benzoic acid demonstrates its potential in forming hydrogen-bonded dimers and molecular interactions in solid states, which can be insightful for crystallography and molecular structure analysis (Burger, Therrien, & Süss-Fink, 2003).

• Corrosion Inhibition :

  • Compounds like 1-benzoyl-2-(3,4-dimethoxyphenyl)-6,6-dimethyl-5,7-dioxaspiro [2.5]octane-4,8-dione have been studied for their inhibition properties for mild steel corrosion, indicating the potential of 2-(3,4-Dimethoxyphenyl)benzoic acid derivatives in corrosion protection (Chafiq et al., 2020).

• Biological and Chemical Applications :

  • Novel fluorescence probes like 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid have been synthesized to detect reactive oxygen species, showcasing the relevance of this compound in biological and chemical applications (Setsukinai et al., 2003).

• Antioxidant Properties :

  • The synthesis of new compounds like (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles, derived from this compound, has shown significant antioxidant properties, which can be beneficial in various pharmacological and chemical industries (Dovbnya, Kaplaushenko, Frolova, & Pruglo, 2022).

• Photoluminescence and Luminescent Properties :

  • The synthesis and study of lanthanide 4-benzyloxy benzoates, including derivatives of this compound, highlight the influence of various substituents on luminescent properties, relevant in material science and photophysics (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

Safety and Hazards

The safety data sheet for a similar compound, benzoic acid, indicates that it may cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure if inhaled. It is also classified as a combustible dust.

Mechanism of Action

Target of Action

It’s structurally related to azobenzenes , a class of organonitrogen aromatic compounds that contain a central azo group, where each nitrogen atom is conjugated to a benzene ring .

Mode of Action

Based on its structural similarity to azobenzenes, it may interact with its targets through the azo group, which can form stable complexes with various biological targets .